2-[1-(3-thienylmethyl)-4-(2,3,6-trifluorobenzyl)-2-piperazinyl]ethanol

• IUPAC Name: 2-[1-(thiophen-3-ylmethyl)-4-[(2,3,6-trifluorophenyl)methyl]piperazin-2-yl]ethanol
• InChI: InChI=1S/C18H21F3N2OS/c19-16-1-2-17(20)18(21)15(16)11-22-5-6-23(14(10-22)3-7-24)9-13-4-8-25-12-13/h1-2,4,8,12,14,24H,3,5-7,9-11H2
• InChI Key: QFXDMHDWMOMSEN-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C(CN1CC2=C(C=CC(=C2F)F)F)CCO)CC3=CSC=C3
• Molecular Formula: C18H21F3N2OS
• Molecular Weight: 370.4 g/mol

Description

2-[1-(3-thienylmethyl)-4-(2,3,6-trifluorobenzyl)-2-piperazinyl]ethanol is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is also known by its chemical name, TFPET, and is primarily used as a research tool in the field of neuroscience. The compound has been found to have a range of biochemical and physiological effects, making it a valuable tool for studying the nervous system.

Mechanism of Action

The mechanism of action of TFPET is complex and not yet fully understood. The compound is thought to act on a variety of receptors and ion channels in the nervous system, including the GABA-A receptor and the NMDA receptor. TFPET has been found to increase the release of certain neurotransmitters, including dopamine and serotonin, and to inhibit the release of others, such as glutamate.
Biochemical and Physiological Effects:
TFPET has been found to have a range of biochemical and physiological effects on the nervous system. The compound has been shown to modulate the release of neurotransmitters, including dopamine, serotonin, and glutamate. TFPET has also been found to inhibit certain ion channels, including the NMDA receptor, which is involved in pain perception. The compound has been found to have anxiolytic and analgesic effects, and has been studied for its potential use in the treatment of anxiety and pain disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of using TFPET in lab experiments is its specificity for certain receptors and ion channels in the nervous system. This allows researchers to study the effects of drugs on specific targets, without affecting other areas of the nervous system. However, the use of TFPET in lab experiments is not without limitations. The compound is relatively expensive and difficult to synthesize, which can limit its availability for research. Additionally, the complex mechanism of action of TFPET makes it difficult to interpret the results of experiments.

Future Directions

There are many future directions for research on TFPET and its potential applications in scientific research. One area of interest is the use of TFPET in the study of pain perception and the development of new pain medications. Additionally, TFPET has been studied for its potential use in the treatment of anxiety disorders, and future research may explore this application further. Other potential areas of research include the use of TFPET in the study of addiction and the development of new treatments for neurological disorders.

Synthesis Methods

The synthesis of TFPET involves the reaction of 2-(2,3,6-trifluorobenzyl)piperazine with 3-thiophenemethanol in the presence of a catalyst. The resulting product is a white crystalline powder that is soluble in water and other polar solvents. The synthesis of TFPET is a complex process that requires careful attention to detail and the use of specialized equipment.

Scientific Research Applications

TFPET has been extensively studied for its potential applications in scientific research. The compound has been found to have a range of effects on the nervous system, including the modulation of neurotransmitter release and the inhibition of certain ion channels. TFPET has been used to study the mechanisms of pain perception, as well as the effects of drugs on the nervous system.